Cas no 896334-30-8 (8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896334-30-8
• MF: C₁₅H₁₂N₄O₃S
• MW: 328.345781326294
• CID: 6316992
• PubChem ID: 7259210
• Update Time: 2025-10-31

8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one
• 8-methyl-2-[(3-nitrophenyl)methylsulfanyl]pyrido[1,2-a][1,3,5]triazin-4-one
• 8-methyl-2-{[(3-nitrophenyl)methyl]sulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 896334-30-8
• 8-methyl-2-((3-nitrobenzyl)thio)-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024659055
• F2543-0595

• Inchi： 1S/C15H12N4O3S/c1-10-5-6-18-13(7-10)16-14(17-15(18)20)23-9-11-3-2-4-12(8-11)19(21)22/h2-8H,9H2,1H3
• InChI Key： OGXDIRKRZMSGEU-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=CC(C)=CC2=N1)=O)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.06301143g/mol
• Monoisotopic Mass: 328.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 8-Methyl-2-{(3-Nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896334-30-8)

8-Methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one, with the CAS number 896334-30-8, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[1,2-a][1,3,5]triazinones and is characterized by its unique structural features, including a nitro group and a methylsulfanyl moiety. These functional groups contribute to its diverse biological activities and make it a valuable candidate for further investigation.

The molecular structure of 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one consists of a pyrido[1,2-a][1,3,5]triazine core with a methyl group at the 8-position and a (3-nitrophenyl)methylsulfanyl substituent at the 2-position. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The nitro group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The methylsulfanyl group, on the other hand, can participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one as an inhibitor of specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. This finding suggests that it could be a promising lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California found that this compound effectively reduces inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These results indicate that it may have therapeutic applications in treating inflammatory diseases.

The pharmacokinetic properties of 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

Synthetic methods for preparing 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one have been reported in the literature. One common approach involves the reaction of 8-methylpyrido[1,2-a][1,3,5]triazine with (3-nitrobenzyl)mercaptan under appropriate conditions. The synthesis typically proceeds via a multi-step process that includes functional group transformations and purification steps to ensure high purity and yield.

The safety profile of 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one is an important consideration for its development as a therapeutic agent. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses. However, comprehensive toxicological evaluations are ongoing to identify any potential adverse effects and to establish safe dosing regimens.

In conclusion, 8-methyl-2-{(3-nitrophenyl)methylsulfanyl}-4H-pyrido[1,2-a][1,3,5]triazin-4-one (CAS No. 896334-30-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.